Cas no 2229221-32-1 (2-(5-bromo-3-fluoro-2-methoxyphenyl)ethane-1-thiol)

• Product Name: 2-(5-bromo-3-fluoro-2-methoxyphenyl)ethane-1-thiol
• CAS No: 2229221-32-1
• MF: C₉H₁₀BrFOS
• MW: 265.14250421524
• CID: 6197737
• PubChem ID: 165644797
• Update Time: 2025-08-05

2-(5-bromo-3-fluoro-2-methoxyphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-fluoro-2-methoxyphenyl)ethane-1-thiol
• 2229221-32-1
• EN300-1910024

• Inchi： 1S/C9H10BrFOS/c1-12-9-6(2-3-13)4-7(10)5-8(9)11/h4-5,13H,2-3H2,1H3
• InChI Key： BRYCKEVCXBADNC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CCS)OC)F

Computed Properties

• Exact Mass: 263.96198g/mol
• Monoisotopic Mass: 263.96198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 10.2Ų

Additional information on 2-(5-bromo-3-fluoro-2-methoxyphenyl)ethane-1-thiol

Introduction to 2-(5-bromo-3-fluoro-2-methoxyphenyl)ethane-1-thiol (CAS No: 2229221-32-1)

2-(5-bromo-3-fluoro-2-methoxyphenyl)ethane-1-thiol (CAS No: 2229221-32-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique aromatic thiol moiety, exhibits promising properties that make it a valuable candidate for further research and development in drug discovery. The structural configuration of this molecule, characterized by the presence of bromine, fluorine, and methoxy substituents on a phenyl ring, combined with an ethyl thiol side chain, contributes to its distinctive chemical behavior and reactivity.

The bromo and fluoro substituents play a crucial role in modulating the electronic properties of the aromatic system, influencing both its solubility and interactions with biological targets. The methoxy group introduces a polar nature to the molecule, enhancing its solubility in polar solvents while also participating in hydrogen bonding interactions. These features make 2-(5-bromo-3-fluoro-2-methoxyphenyl)ethane-1-thiol a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. The thiol group in 2-(5-bromo-3-fluoro-2-methoxyphenyl)ethane-1-thiol provides a reactive site that can be exploited for covalent binding to biological targets, such as kinases and other enzymes involved in signal transduction. This covalent interaction can lead to the development of highly selective and potent inhibitors, which is a key consideration in modern drug design.

Recent studies have highlighted the potential of aryl thiol derivatives as scaffolds for anticancer agents. The structural features of 2-(5-bromo-3-fluoro-2-methoxyphenyl)ethane-1-thiol, including its aromatic system and thiol group, align well with this trend. Researchers have demonstrated that such compounds can interfere with critical cellular processes by inhibiting key enzymes or disrupting protein-protein interactions. For instance, preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain tyrosine kinases, which are overexpressed in various cancer cell lines.

The fluoro substituent is particularly noteworthy due to its ability to modulate metabolic stability and binding affinity. Fluorine atoms can enhance the binding affinity of small molecules to their targets by participating in hydrophobic interactions and π-stacking effects. Additionally, fluorine labeling can improve the pharmacokinetic properties of drug candidates by increasing their metabolic stability against enzymatic degradation. These attributes make 2-(5-bromo-3-fluoro-2-methoxyphenyl)ethane-1-thiol an attractive starting point for designing next-generation therapeutics.

The bromo substituent on the aromatic ring also contributes to the overall reactivity and functionalization potential of this compound. Bromine atoms are known to participate in various chemical transformations, including cross-coupling reactions, which are widely used in synthetic organic chemistry. This allows for further derivatization of 2-(5-bromo-3-fluoro-2-methoxyphenyl)ethane-1-thiol, enabling researchers to explore diverse structural modifications and optimize its biological activity.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies for neurological disorders. Emerging research indicates that certain aryl thiol derivatives can cross the blood-brain barrier and interact with neuronal receptors or enzymes involved in neurodegenerative diseases. The unique structural features of 2-(5-bromo-3-fluoro-2-methoxyphenyl)ethane-1-thiol, particularly its ability to engage with biological targets through multiple interaction modes, make it a promising candidate for further investigation in this area.

In conclusion, 2-(5-bromo-3-fluoro-2-methoxyphenyl)ethane-1-thiol (CAS No: 2229221-32-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of bromine, fluorine, and methoxy substituents on an aromatic ring coupled with an ethyl thiol side chain, make it a versatile scaffold for drug discovery. The reactivity and functionalization potential of this molecule provide ample opportunities for designing novel bioactive compounds targeting various disease pathways. As research continues to uncover new applications for aryl thiol derivatives, compounds like 2-(5-bromo-3-fluoro-2-methoxyphenyl)ethane-1-thiol are poised to play a crucial role in the development of next-generation therapeutics.